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Compound of Interest

Compound Name: Stannous sulfate

Cat. No.: B148045 Get Quote

An In-depth Examination of its Chemical Identity, Safety Profile, and Handling Protocols

This technical guide provides a detailed overview of stannous sulfate (SnSO₄), a compound

utilized in various research and industrial applications, including electroplating and as a

laboratory reagent.[1][2] This document is intended for researchers, scientists, and drug

development professionals, offering critical information on its chemical identity, a thorough

analysis of its safety data, and standardized protocols for safe handling and use.

Chemical Identification
Stannous sulfate, also known as tin(II) sulfate, is an inorganic compound with the chemical

formula SnSO₄.[3] It is a white, crystalline solid that is partially soluble in water and is known to

be moisture-sensitive.[2][4]
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Identifier Value

Chemical Name Stannous Sulfate

Synonyms
Tin(II) sulfate, Tin sulfate, Sulfuric acid,

tin(2+)salt (1:1)[1]

CAS Number 7488-55-3[1][3][5][6][7]

Molecular Formula SnSO₄[1][3][5][6]

Molecular Weight 214.77 g/mol [3]

EC Number 231-302-2[3][6]

Physicochemical Properties
A summary of the key physical and chemical properties of stannous sulfate is presented

below. This data is essential for understanding its behavior under various experimental

conditions.

Property Value

Appearance Off-white solid[4]

Odor Odorless[4]

Melting Point 360 °C / 680 °F[4]

pH 2.0 (50 g/L aqueous solution)[4]

Solubility Partially soluble in water[4]

Stability
Stable under normal conditions; moisture

sensitive[4]

Safety Data Sheet (SDS) Analysis
The Safety Data Sheet is a critical document providing comprehensive information about the

hazards of a chemical and the necessary precautions. The standardized GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) format ensures consistency.
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Identification & Hazards Response & Handling Properties & Stability Ecological & Disposal

 Safety Data Sheet (SDS) for Stannous Sulfate

Section 1: Identification Section 2: Hazard(s) Identification Section 3: Composition Section 4: First-Aid Measures Section 5: Fire-Fighting Measures Section 6: Accidental Release Section 7: Handling & Storage Section 8: Exposure Controls/PPE Section 9: Physical & Chemical Properties Section 10: Stability & Reactivity Section 11: Toxicological Information Section 12: Ecological Information Section 13: Disposal Considerations Section 14: Transport Information Section 15: Regulatory Information Section 16: Other Information

Click to download full resolution via product page

Caption: Logical flow of information in a Safety Data Sheet (SDS).

Hazard Classification
Stannous sulfate is classified as a hazardous chemical. The following table summarizes its

GHS hazard statements, which describe the nature of the hazards involved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b148045?utm_src=pdf-body-img
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Corrosive to metals 1
H290: May be corrosive to

metals[5][8]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled[5][8]

Skin corrosion/irritation 2
H315: Causes skin irritation[5]

[8]

Serious eye damage/eye

irritation
1 / 2

H319: Causes serious eye

irritation[5][6][8]

Skin sensitization 1
H317: May cause an allergic

skin reaction[5][8]

Germ cell mutagenicity 2
H341: Suspected of causing

genetic defects[5][8]

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation[5][6][8]

Specific target organ toxicity -

repeated exposure
2

H373: May cause damage to

organs (Cardiovascular

system) through prolonged or

repeated exposure[5][8]

Hazardous to the aquatic

environment - chronic hazard
1

H410: Very toxic to aquatic life

with long lasting effects[5][8]

Precautionary Measures
Safe handling of stannous sulfate requires adherence to specific precautionary statements.

These are categorized into Prevention, Response, Storage, and Disposal.
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Category
Precautionary Statement

Code
Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[5][8]

P273
Avoid release to the

environment.[8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][8]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

P312

Call a POISON

CENTRE/doctor if you feel

unwell.[8]

P391 Collect spillage.[8]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[8]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[8]
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Experimental Protocols: Safe Handling and Use
Adherence to strict experimental protocols is paramount when working with stannous sulfate
to ensure personnel safety and experimental integrity.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[5][6]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit must be worn to prevent skin contact.[5]

Respiratory Protection: If dust formation is unavoidable, a NIOSH-approved particulate

respirator should be used.[5]

First-Aid Procedures
A clear workflow for emergency response is critical.
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Type of Exposure

Immediate Action

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing. Wash off with soap and plenty of water. Rinse cautiously with water for at least 15 minutes.

Remove contact lenses.
Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention
Show SDS to Physician

Click to download full resolution via product page

Caption: First-aid response workflow for stannous sulfate exposure.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a physician immediately.[9]

Skin Contact: In case of skin contact, wash off with soap and plenty of water. Take off

contaminated clothing and wash it before reuse. Consult a physician.[8][9]

Eye Contact: For eye contact, rinse thoroughly with plenty of water for at least 15 minutes

and consult a physician.[5][9]

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water and consult a physician.[8][9]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed,

as the material is moisture-sensitive.[4][9]
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Disposal: Disposal of stannous sulfate and its containers must be done in accordance with

local, state, and federal regulations. It should not be allowed to enter drains or the

environment.[5][9]

This guide provides a foundational understanding of stannous sulfate for the scientific

community. Always refer to the most current Safety Data Sheet provided by the supplier before

use and ensure all laboratory personnel are trained on its specific hazards and handling

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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